BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for ML213 in
Patch Clamp Electrophysiology

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML213

Cat. No.: B1676641

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML213 is a potent and selective small-molecule activator of the voltage-gated potassium
channels Kv7.2 (KCNQ2) and Kv7.4 (KCNQ4).[1][2] These channels, which are key
components of the M-current, play a crucial role in regulating neuronal excitability by
contributing to the resting membrane potential and dampening repetitive firing.[1] ML213 acts
as a pore-targeted activator, binding to a hydrophobic pocket that includes a conserved
tryptophan residue (W236 in KCNQ2).[3][4][5] Its mechanism of action involves a
hyperpolarizing shift in the voltage-dependence of channel activation, an increase in current
amplitude, and a slowing of channel deactivation.[3] These properties make ML213 a valuable
pharmacological tool for investigating the physiological and pathophysiological roles of Kv7.2
and Kv7.4 channels in conditions such as epilepsy and chronic pain.

Quantitative Data Summary

The following table summarizes the effective concentrations (ECso) of ML213 for various Kv7
channel subtypes as determined by patch clamp electrophysiology and other assays.
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Shift shift in voltage

dependence.

Signaling Pathway and Mechanism of Action

ML213 directly gates Kv7.2 and Kv7.4 channels, leading to an increase in potassium (K+)
efflux. This hyperpolarizes the neuronal membrane, moving the membrane potential further
from the threshold for action potential firing and thereby reducing neuronal excitability.
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Goal: Determine Optimal
ML213 Concentration

Perform Dose-Response Curve
(e.g., 10 nM - 30 puM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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